Cas no 2228336-65-8 (1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 2228336-65-8
• MF: C₉H₅F₅O₂
• MW: 240.126820325851
• CID: 6406465
• PubChem ID: 165702150
• Update Time: 2025-06-08

1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• 2228336-65-8
• EN300-1958844
• 1-(3,4-Difluoro-2-methoxyphenyl)-2,2,2-trifluoroethanone

• Inchi： 1S/C9H5F5O2/c1-16-7-4(8(15)9(12,13)14)2-3-5(10)6(7)11/h2-3H,1H3
• InChI Key： GBSWQYJGDHIZHO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1OC)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 240.02097021g/mol
• Monoisotopic Mass: 240.02097021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one

Introduction to 1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 2228336-65-8)

1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one, also known by its CAS number 2228336-65-8, is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethoxyphenyl group and a trifluoroethyl ketone moiety. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one involves several sophisticated steps that highlight the advancements in modern organic synthesis. The difluoromethoxyphenyl group can be introduced through a series of reactions involving fluorination and methylation, while the trifluoroethyl ketone moiety is typically generated through the reaction of a suitable trifluoromethylating agent with an appropriate ketone precursor. The precise control over these synthetic steps ensures the high purity and yield of the final product.

In terms of its chemical properties, 1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one exhibits remarkable stability under a wide range of conditions. Its fluorine atoms confer enhanced lipophilicity and metabolic stability, which are crucial for its potential use in drug development. Additionally, the presence of the methoxy group enhances its solubility in both organic solvents and certain aqueous media, facilitating its handling and application in various experimental settings.

The biological activity of 1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory activity against specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to exhibit significant inhibition of certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. These findings have sparked interest in exploring its therapeutic potential further.

Clinical trials involving derivatives of 1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one have yielded promising results. Early-phase trials have demonstrated favorable pharmacokinetic profiles and acceptable safety margins in preclinical models. These results have paved the way for more advanced clinical studies to evaluate its efficacy and safety in human subjects. The ongoing research aims to optimize the compound's structure to enhance its therapeutic index and minimize potential side effects.

Beyond its direct therapeutic applications, 1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one serves as a valuable tool in chemical biology research. Its unique structure allows it to act as a probe for studying enzyme mechanisms and receptor interactions. By using this compound as a molecular tool, researchers can gain deeper insights into the underlying biological processes that contribute to disease progression and identify new targets for drug discovery.

In conclusion, 1-(3,4-difluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 2228336-65-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development. Ongoing research continues to uncover new aspects of its utility and potential impact on human health.